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Compound of Interest

Compound Name: ER-34122

Cat. No.: B1240944 Get Quote

Technical Support Center: ER-34122 Stock
Solutions
This technical support center provides guidance on the long-term storage and stability of ER-
34122 stock solutions for researchers, scientists, and drug development professionals. As

specific stability data for ER-34122 is not publicly available, the following recommendations are

based on general best practices for small molecule inhibitors.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing ER-34122 stock solutions?

A1: Due to its poor aqueous solubility, Dimethyl Sulfoxide (DMSO) is the recommended solvent

for preparing high-concentration stock solutions of ER-34122. For many small molecule

inhibitors, DMSO offers excellent solvating power and is compatible with most in vitro assays

when diluted to a final concentration of 0.1-0.5%.

Q2: What is the optimal storage temperature for ER-34122 stock solutions?

A2: For long-term storage, it is recommended to store ER-34122 stock solutions at -20°C or

-80°C. Storing aliquots at -80°C is generally preferred to minimize degradation over extended

periods.

Q3: How should I handle newly received ER-34122?
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A3: Upon receiving ER-34122 in solid form, it is best to store it at -20°C, protected from light

and moisture. Before opening, allow the vial to equilibrate to room temperature to prevent

condensation.

Q4: Can I store my ER-34122 stock solution at room temperature?

A4: Storing DMSO stock solutions at room temperature is not recommended for long-term

stability. Studies have shown that while many compounds are stable for short periods, the

probability of degradation increases significantly over time. One study on a large compound

library in DMSO showed that after one year at room temperature, only 52% of the compounds

remained fully intact.

Q5: How many times can I freeze-thaw my ER-34122 stock solution?

A5: To maintain the integrity of your stock solution, it is crucial to minimize freeze-thaw cycles.

It is highly recommended to aliquot the stock solution into single-use volumes after preparation.

This practice prevents degradation that can be induced by repeated temperature changes.

While some studies suggest that several freeze-thaw cycles might not damage many small

molecules, it is a significant risk for compound stability.

Troubleshooting Guide
Issue: I observe precipitation in my ER-34122 stock solution after thawing.

Possible Cause 1: Supersaturation. The compound may have been dissolved at a

concentration above its solubility limit at a lower temperature.

Solution: Gently warm the solution to 37°C and vortex or sonicate to redissolve the

precipitate. If precipitation persists, it may be necessary to prepare a new stock solution at

a lower concentration.

Possible Cause 2: Solvent Evaporation. Improperly sealed vials can lead to solvent

evaporation, increasing the compound concentration and causing precipitation.

Solution: Ensure vials are tightly sealed. Use paraffin film as an extra precaution. If

evaporation is suspected, it is best to prepare a fresh stock solution.
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Issue: My experimental results are inconsistent when using an older stock solution.

Possible Cause: Compound Degradation. The active concentration of ER-34122 in your

stock solution may have decreased over time due to chemical degradation.

Solution: Prepare a fresh stock solution from solid material. To verify if degradation is the

issue, you can perform a stability analysis of the old stock solution using a method like

High-Performance Liquid Chromatography (HPLC), as detailed in the Experimental

Protocols section.

Data Presentation
Table 1: General Guidelines for Storage of Small Molecule Inhibitor Stock Solutions

Storage Condition Recommended Duration Stability Notes

Powder (Solid)

-20°C Up to 3 years
Protect from light and

moisture.

4°C Up to 2 years For short-term storage.

In DMSO

-80°C Up to 6 months
Recommended for long-term

storage.

-20°C Up to 3 months
Suitable for medium-term

storage.[1]

Table 2: Impact of Storage Temperature on Compound Stability in DMSO (General

Observations)
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Temperature Time
Estimated Compound
Integrity

Room Temperature 3 Months 92%

Room Temperature 6 Months 83%

Room Temperature 1 Year 52%

Data based on a study of ~7200 compounds in 20 mM DMSO solution.

Experimental Protocols
Protocol: Assessing the Stability of ER-34122 Stock Solutions using HPLC-UV

This protocol provides a general method to assess the stability of your ER-34122 stock solution

over time.

Materials:

ER-34122 stock solution (e.g., 10 mM in DMSO)

Freshly prepared ER-34122 stock solution (for comparison)

HPLC-grade acetonitrile

HPLC-grade water

Formic acid (or other suitable mobile phase modifier)

HPLC system with a UV detector and a suitable C18 column

Procedure:

Sample Preparation:

Label two sets of HPLC vials: "Old Stock" and "Fresh Stock".
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Dilute a sample of your old ER-34122 stock solution and the freshly prepared stock

solution to a suitable concentration for HPLC analysis (e.g., 10 µM) using the mobile

phase as the diluent.

HPLC Analysis:

Set up an appropriate gradient elution method on the HPLC system. A typical gradient

might run from 10% acetonitrile in water to 90% acetonitrile over 15-20 minutes.

Set the UV detector to a wavelength where ER-34122 has maximum absorbance.

Inject equal volumes of the "Old Stock" and "Fresh Stock" samples.

Data Analysis:

Compare the chromatograms of the two samples.

Peak Area: A significant decrease in the peak area of the main ER-34122 peak in the "Old

Stock" sample compared to the "Fresh Stock" sample indicates degradation.

Degradation Peaks: The appearance of new peaks in the "Old Stock" chromatogram

suggests the formation of degradation products.

Mandatory Visualization
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Problem

Potential Causes Solutions

Inconsistent Experimental Results

Compound Degradation

Precipitation in Stock

Pipetting Error

Prepare Fresh Stock Solution

Perform Stability Analysis (HPLC)

Warm, Vortex/Sonicate Stock

Review Pipetting Technique
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Preparation

Aliquoting

Storage

Usage

Dissolve ER-34122 in DMSO

Aliquot into single-use vials

Long-term: -80°C

> 3 months

Short-term: -20°C

< 3 months

Thaw one aliquot for experiment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1240944#long-term-storage-and-stability-of-er-
34122-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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